Cas no 1327217-04-8 (1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride)

• Product Name: 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride
• CAS No: 1327217-04-8
• MF: C₁₆H₂₀ClNO₂S
• MW: 325.85350227356
• CID: 5400001
• PubChem ID: 71779642
• Update Time: 2025-10-30

1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026684225
• 1-(2,5-dimethylphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride
• 1-(2,5-DIMETHYLPHENOXY)-3-(PYRIDIN-2-YLSULFANYL)PROPAN-2-OL HYDROCHLORIDE
• 1327217-04-8
• 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride
• F3368-0178
• 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride

• Inchi： 1S/C16H19NO2S.ClH/c1-12-6-7-13(2)15(9-12)19-10-14(18)11-20-16-5-3-4-8-17-16;/h3-9,14,18H,10-11H2,1-2H3;1H
• InChI Key： FMHSYUSAYDFKDD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CN=1)CC(COC1C=C(C)C=CC=1C)O

Computed Properties

• Exact Mass: 325.0903277g/mol
• Monoisotopic Mass: 325.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride

Comprehensive Overview of 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1327217-04-8)

The compound 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1327217-04-8) is a chemically synthesized small molecule with a unique structural framework. Its molecular structure combines a 2,5-dimethylphenoxy group, a pyridin-2-ylsulfanyl moiety, and a propan-2-ol backbone, which is further stabilized as a hydrochloride salt. This configuration grants the molecule distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Researchers are particularly intrigued by its potential as a bioactive scaffold due to the presence of both aromatic and heterocyclic components.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in drug discovery and precision agriculture. The compound’s CAS No. 1327217-04-8 has been frequently queried in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its pyridine-thioether linkage is a notable feature, often associated with enhanced binding affinity in target interactions. This has led to exploratory studies in enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine and sustainable crop protection.

The synthesis of 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and etherification. Its hydrochloride form improves solubility, a critical factor for in vitro and in vivo applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate purity and structural integrity, ensuring compliance with industry standards. These methodologies address common user queries regarding compound characterization and quality control protocols.

From a commercial perspective, the compound’s supply chain and scalability are frequently discussed topics. Manufacturers emphasize GMP-compliant production to meet the needs of academic and industrial clients. Additionally, its patent landscape and derivative applications are areas of active exploration, particularly in the context of intellectual property and innovation-driven markets. This aligns with the growing emphasis on green chemistry and cost-effective synthesis routes, which are highly searched topics in AI-driven research platforms.

In conclusion, 1-(2,5-dimethylphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1327217-04-8) represents a versatile chemical entity with broad potential across life sciences. Its structural uniqueness and adaptability to modern research paradigms make it a compelling subject for further investigation. As the scientific community continues to prioritize molecular diversity and functional efficacy, this compound is poised to remain a focal point in cutting-edge research.